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Compound of Interest

Compound Name: 4-Chloro Perazine-d8

CAS No.: 1346600-16-5

Cat. No.: B584698 Get Quote

Executive Summary: Immediate Action Protocol
Chemical Classification: Halogenated, Nitrogen-Containing Heterocycle (Stable Isotope).

Primary Waste Stream:Halogenated Organic Waste (High BTU Incineration with Acid Gas

Scrubbing). Critical Prohibition: Do NOT mix with non-halogenated solvents or aqueous waste

streams. Do NOT dispose of down the drain.

Technical Context & Risk Assessment
As researchers, we often treat deuterated standards (d-analogs) simply as "expensive

versions" of the parent compound. However, from a waste management perspective, 4-Chloro
Perazine-d8 presents a specific intersection of hazards that dictates its disposal path.

The "Halogen" Factor
The "4-Chloro" substituent is the governing factor for disposal. When incinerated, chlorinated

organic compounds generate hydrogen chloride (HCl) and potentially dioxins if not burned at

sufficiently high temperatures with specific scrubbers.

Scientific Rationale: Standard fuel-blending incineration (used for non-halogenated solvents

like Acetone/Methanol) lacks the acid-gas scrubbing infrastructure required for chlorinated

compounds. Misclassification risks regulatory fines (EPA RCRA) and damage to facility

infrastructure.
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The Isotope Factor (d8)
4-Chloro Perazine-d8 utilizes Deuterium (

).

Radiological Status:Stable. It is non-radioactive. It does not require decay-in-storage or

radiological waste streams.

Inventory Control: Due to the high cost of synthesis, "disposal" often includes the rinsing of

empty vials. These rinsates must be captured as waste, not discarded.

Bioactivity Profile
As a phenothiazine derivative, this compound is a potent neuroleptic agent.

Toxicity: It poses a risk of aquatic toxicity and neurotoxicity in mammals. It must never enter

municipal water systems.

Waste Characterization Data
The following parameters determine the packaging and labeling requirements for your facility's

Environmental Health & Safety (EHS) team.
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Parameter Value/Status Operational Implication

Physical State Solid (Powder) or Solution

Solids must be dissolved or

double-bagged; Solutions

require compatible vials.

Halogen Content YES (Chlorine)
Mandatory: Segregate into

Halogenated Waste Stream.

Radioactivity NO (Stable Isotope)
No Geiger counter/Rad-waste

protocols needed.

RCRA Status (US) Characteristic Waste (Toxic)

Likely D-listed or U-listed

equivalent depending on

concentration.

Flash Point Solvent Dependent

If dissolved in MeOH/DMSO,

the solvent dictates the

flammability rating.

Step-by-Step Disposal Protocol
Phase A: Preparation & PPE
Objective: Prevent dermal absorption and inhalation of particulates.

Engineering Controls: Perform all handling inside a certified Chemical Fume Hood.

PPE:

Gloves: Double-glove Nitrile (0.11mm minimum thickness). Phenothiazines can permeate

standard latex.

Respiratory: If handling neat powder outside a hood (not recommended), use N95 or P100

particulate respirator.

Eye Protection: Chemical splash goggles.

Phase B: Solubilization & Containment
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Objective: Transform trace solids into a transportable liquid waste matrix. Note: If you have

<5mg of residual solid in a vial, it is safer to dissolve it than to scrape it.

Solvent Selection: Select a halogenated-compatible solvent (e.g., Dichloromethane) or a

universal solvent (e.g., Methanol).

Expert Insight: While Methanol is non-halogenated, once it dissolves 4-Chloro Perazine-
d8, the entire mixture becomes Halogenated Waste.

Rinsing: Triple rinse the original container with the chosen solvent.

Transfer: Decant the rinsate into the Halogenated Organic Waste container.

Phase C: Waste Segregation Workflow
The following logic ensures the material ends up in the correct incinerator stream.
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Waste: 4-Chloro Perazine-d8

Is it Solid or Liquid?

Solid (Neat Powder) Liquid (Solution)

Dissolve in Compatible Solvent
(e.g., MeOH or DCM)

Does solvent contain Halogens?

CRITICAL: Addition of 4-Chloro
converts stream to HALOGENATED

Stream: HALOGENATED ORGANIC

Yes (e.g., DCM)

Stream: NON-HALOGENATED

No (e.g., MeOH)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Chloro Perazine-d8. Note that regardless of the

dissolving solvent, the presence of the chlorinated solute defaults the mixture to the

Halogenated stream.
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Emergency Procedures (Spill Response)
In the event of a benchtop spill of 4-Chloro Perazine-d8:

Isolate: Alert nearby personnel and demarcate the area.

Decontaminate:

Powder: Do not dry sweep (aerosol risk). Cover with a wet paper towel (solvent-

dampened), then wipe up.

Liquid: Absorb with vermiculite or standard spill pads.

Disposal of Debris: All spill cleanup materials (wipes, gloves, pads) must be bagged, labeled

as "Debris contaminated with Halogenated Phenothiazines," and disposed of as Hazardous

Waste. Do not throw spill debris in regular trash.

Regulatory & Compliance Framework
Adherence to these standards ensures your laboratory remains audit-ready.

EPA RCRA (USA): While 4-Chloro Perazine-d8 is not explicitly P-listed, it falls under the

"Cradle-to-Grave" management of hazardous waste. The generator is responsible for

determining if the waste exhibits toxicity characteristics (40 CFR 261.24).

Labeling Requirements:

Must read: "Hazardous Waste."

Constituents: "4-Chloro Perazine-d8, [Solvent Name]."

Hazard Checkbox: "Toxic" and "Irritant."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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